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Compound of Interest

Compound Name: BIO-1211

Cat. No.: B1667090 Get Quote

This document provides comprehensive guidance on the safe handling, storage, and disposal

of BIO-1211, a potent peptide inhibitor of α4β1 integrin. The following procedures are designed

for researchers, scientists, and drug development professionals to ensure laboratory safety and

maintain the integrity of the product.

Product Information and Storage
BIO-1211 is a synthetic peptide that functions as a selective antagonist for α4β1 integrin. It is

typically supplied as a lyophilized solid and is soluble in dimethyl sulfoxide (DMSO).

Table 1: Chemical and Physical Properties of BIO-1211

Property Value

Synonyms 2-MPUPA-LDVP trifluoroacetate

Molecular Formula C₃₆H₄₈N₆O₉ • xC₂HF₃O₂

Molecular Weight 708.8 g/mol (free base)

Form Solid

Solubility DMSO

Storage Store at -20°C

Stability ≥ 4 years at -20°C
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Personal Protective Equipment (PPE)
Given that BIO-1211 is a potent peptide, it should be handled with caution. Although one safety

data sheet may classify it as non-hazardous, it is best practice to treat it as a potentially

hazardous substance. The following PPE is mandatory when handling BIO-1211 in its solid

form or in solution.

Table 2: Recommended Personal Protective Equipment for BIO-1211

PPE Category Specific Recommendations

Hand Protection

Wear nitrile or latex gloves at all times. Change

gloves immediately if they become

contaminated.

Eye Protection
Use safety glasses with side shields or chemical

splash goggles.

Body Protection

A lab coat must be worn and fully fastened.

Ensure it is a different lab coat from the one

used for general lab work to prevent cross-

contamination.

Respiratory

When handling the solid powder outside of a

certified chemical fume hood, a fit-tested N95 or

higher respirator is recommended to prevent

inhalation. Work in a well-ventilated area.

Operational Plan: Step-by-Step Handling Protocol
This section outlines the procedural, step-by-step guidance for the safe handling and use of

BIO-1211 in a laboratory setting.

Experimental Workflow for BIO-1211
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Caption: A step-by-step workflow for the safe handling and use of BIO-1211.
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Detailed Methodologies:

Preparation:

Put on all required PPE as listed in Table 2.

Prepare a clean and decontaminated workspace, preferably in a chemical fume hood or a

designated area for handling potent compounds.

Before opening, allow the vial of BIO-1211 to equilibrate to room temperature for at least

15-20 minutes to prevent condensation.

Reconstitution of BIO-1211 Stock Solution:

Carefully weigh the desired amount of solid BIO-1211 in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube to achieve the desired stock

concentration. It is recommended to purge the solvent with an inert gas before use.

Gently vortex the solution until the peptide is fully dissolved. Avoid vigorous shaking to

minimize peptide degradation.

Store the stock solution in tightly sealed aliquots at -20°C or -80°C to avoid repeated

freeze-thaw cycles.

Use in Experiments:

When preparing working solutions, dilute the DMSO stock solution with the appropriate

cell culture medium or buffer. Add the DMSO-peptide solution dropwise to the aqueous

solution while gently mixing to prevent precipitation.

The final concentration of DMSO in cell-based assays should be kept low (typically below

0.5%) to avoid solvent-induced cytotoxicity.

Disposal Plan
All waste materials contaminated with BIO-1211 must be disposed of in accordance with local,

state, and federal regulations.
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Solid Waste: Unused solid BIO-1211 and any materials used to handle the powder (e.g.,

weigh boats, spatulas) should be collected in a sealed, labeled container and disposed of as

chemical waste.

Liquid Waste: Solutions containing BIO-1211, including unused stock and working solutions,

should be collected in a designated, sealed waste container. DMSO-containing solutions

should be treated as organic solvent waste. Do not pour down the drain.

Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into

contact with BIO-1211 should be collected in a biohazard bag and disposed of as chemical

waste. Reusable glassware should be decontaminated by soaking in a suitable cleaning

solution before washing.

α4β1 Integrin Signaling Pathway
BIO-1211 is an inhibitor of the α4β1 integrin. Understanding its mechanism of action requires

knowledge of the α4β1 signaling pathway. This pathway is crucial for cell adhesion, migration,

and signaling.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
BIO-1211]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667090#personal-protective-equipment-for-
handling-bio-1211]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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